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Compound of Interest

Compound Name:
4,4,5-Trimethyl-2-cyclohexen-1-

one

CAS No.: 17429-29-7

Cat. No.: B103420

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the spectroscopic data for various

isomers of trimethyl-2-cyclohexen-1-one. While a specific search for 4,4,5-trimethyl-2-
cyclohexen-1-one did not yield readily available spectroscopic data, this document presents a

detailed analysis of closely related and commercially available isomers, including 2,4,4-

trimethylcyclohex-2-en-1-one, 3,4,4-trimethylcyclohex-2-en-1-one, and 4,4,6-trimethyl-2-

cyclohexen-1-one. This information serves as a valuable comparative resource for researchers

in the fields of organic synthesis, analytical chemistry, and drug development. The guide

includes tabulated spectroscopic data, detailed experimental protocols for acquiring such data,

and a generalized workflow for spectroscopic analysis.

Introduction
Trimethyl-2-cyclohexen-1-ones are a class of organic compounds that feature a cyclohexenone

core with three methyl group substituents. The specific substitution pattern of these methyl
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groups gives rise to various isomers, each with unique physicochemical and spectroscopic

properties. These compounds can serve as important building blocks in organic synthesis and

may exhibit interesting biological activities. A thorough understanding of their spectroscopic

characteristics is crucial for their identification, characterization, and utilization in further

research and development.

This guide focuses on providing the available spectroscopic data for several common isomers

of trimethyl-2-cyclohexen-1-one to aid researchers in their scientific endeavors.

Spectroscopic Data of Trimethyl-2-cyclohexen-1-one
Isomers
The following sections present the available spectroscopic data for three isomers of trimethyl-2-

cyclohexen-1-one. The data has been compiled from various spectral databases and is

presented in a structured format for ease of comparison.

2,4,4-Trimethylcyclohex-2-en-1-one
Chemical Structure:

Table 1: Spectroscopic Data for 2,4,4-Trimethylcyclohex-2-en-1-one

Spectroscopic Technique Data

¹H NMR

Data available but specific shifts and coupling

constants were not explicitly detailed in the

search results.

¹³C NMR
Data available but specific chemical shifts were

not explicitly detailed in the search results.

IR (ATR) Data available from Aldrich.[1]

Mass Spectrometry (GC-MS) Data available.

CAS Number 13395-71-6[1]

Molecular Formula C₉H₁₄O[1]

Molecular Weight 138.21 g/mol [1]
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3,4,4-Trimethylcyclohex-2-en-1-one
Chemical Structure:

Table 2: Spectroscopic Data for 3,4,4-Trimethylcyclohex-2-en-1-one

Spectroscopic Technique Data

¹³C NMR
Data available from a VARIAN CFT-20

instrument.[2]

Mass Spectrometry (GC-MS)

Main library data shows a top peak at m/z 96, a

second highest at m/z 95, and a third highest at

m/z 110.[2]

IR (Vapor Phase) Data available.[2]

CAS Number 17299-41-1[2]

Molecular Formula C₉H₁₄O[2]

Molecular Weight 138.21 g/mol [2]

4,4,6-Trimethyl-2-cyclohexen-1-one
Chemical Structure:

Table 3: Spectroscopic Data for 4,4,6-Trimethyl-2-cyclohexen-1-one

Spectroscopic Technique Data

Mass Spectrometry (EI)
Mass spectrum data is available from the NIST

Mass Spectrometry Data Center.[3][4]

Gas Chromatography
Normal alkane retention index data is available

on a polar column.[3]

CAS Number 13395-73-8[3][4]

Molecular Formula C₉H₁₄O[3][4]

Molecular Weight 138.2069 g/mol [3][4]
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Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. These protocols are intended to provide a foundational understanding of the

methodologies employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for the structural elucidation of trimethyl-2-

cyclohexen-1-one isomers.

Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher).

Procedure:

Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in about 0.6

mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

¹H NMR Acquisition:

Tune and shim the spectrometer to optimize the magnetic field homogeneity.

Acquire a one-dimensional ¹H NMR spectrum using a standard pulse sequence.

Set the spectral width to cover the expected proton chemical shift range (typically 0-12

ppm).

Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

Process the raw data by applying Fourier transformation, phase correction, and baseline

correction.

Integrate the signals and determine the chemical shifts (referenced to the residual solvent

peak or an internal standard like TMS) and coupling constants.

¹³C NMR Acquisition:

Switch the spectrometer to the ¹³C nucleus frequency.
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Acquire a proton-decoupled ¹³C NMR spectrum to obtain singlets for each unique carbon

atom.

Set the spectral width to cover the expected carbon chemical shift range (typically 0-220

ppm).

A larger number of scans is typically required for ¹³C NMR due to the lower natural

abundance of the ¹³C isotope.

Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the trimethyl-2-cyclohexen-1-one

isomers.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer, often equipped with an

Attenuated Total Reflectance (ATR) accessory.

Procedure (using ATR):

Background Scan: Record a background spectrum of the clean ATR crystal to account for

atmospheric and instrumental interferences.

Sample Application: Place a small amount of the liquid or solid sample directly onto the ATR

crystal.

Spectrum Acquisition: Acquire the sample spectrum over a typical range of 4000-400 cm⁻¹.

Data Analysis: The resulting spectrum will show absorbance or transmittance as a function of

wavenumber. Identify characteristic absorption bands corresponding to functional groups

such as C=O (ketone), C=C (alkene), and C-H bonds.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the trimethyl-2-

cyclohexen-1-one isomers.
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Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for

separation and analysis of volatile compounds.

Procedure (GC-MS):

Sample Injection: Inject a dilute solution of the sample into the GC inlet.

Chromatographic Separation: The sample is vaporized and separated into its components as

it passes through the GC column.

Ionization: As the separated components elute from the column, they enter the mass

spectrometer's ion source (e.g., Electron Ionization - EI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by the mass analyzer.

Detection: The detector records the abundance of each ion at a specific m/z value.

Data Analysis: The resulting mass spectrum shows the relative abundance of different

fragment ions and the molecular ion, which can be used to confirm the molecular weight and

deduce the structure of the compound.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the spectroscopic analysis of a

synthesized or isolated trimethyl-2-cyclohexen-1-one isomer.
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Generalized Workflow for Spectroscopic Analysis

Compound Preparation

Spectroscopic Analysis

Data Interpretation

Reporting

Synthesis of
Trimethyl-2-cyclohexen-1-one

Purification
(e.g., Chromatography, Distillation)

¹H NMR ¹³C NMR FTIR GC-MS

Structural Elucidation and
Verification

Technical Report / Publication

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis, purification, spectroscopic analysis, and

structural elucidation of a trimethyl-2-cyclohexen-1-one isomer.

Conclusion
This technical guide has provided a consolidated resource of spectroscopic data for several

isomers of trimethyl-2-cyclohexen-1-one. While data for 4,4,5-trimethyl-2-cyclohexen-1-one
was not found in the searched databases, the information on related isomers offers a valuable

point of reference for researchers. The generalized experimental protocols and the visualized

workflow aim to equip scientists with the necessary knowledge to undertake the spectroscopic
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characterization of these and similar compounds. Further research is encouraged to synthesize

and characterize the less-documented isomers to expand the collective knowledge base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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